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Compound of Interest

Compound Name: Flufenamic Acid-d4

Cat. No.: B7826239 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure laboratory safety and experimental integrity. This

document provides essential, immediate safety and logistical information for the handling and

disposal of Flufenamic Acid-d4, a deuterated internal standard for flufenamic acid, a non-

steroidal anti-inflammatory drug (NSAID).

Hazard Identification and Safety Precautions
Flufenamic Acid-d4 is classified as a hazardous substance. It is toxic if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is also toxic to

aquatic life with long-lasting effects.[1]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[2][3][4]

Avoid breathing dust.[4]

Use only outdoors or in a well-ventilated area.[3][4]

Store in a locked up and well-ventilated place.[3][4]
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Dispose of contents/container to an approved waste disposal plant.[3]

Hazard Statement GHS Classification

H301: Toxic if swallowed Acute Toxicity, Oral (Category 3)

H315: Causes skin irritation Skin Irritation (Category 2)

H319: Causes serious eye irritation Eye Irritation (Category 2A)

H335: May cause respiratory irritation
Specific Target Organ Toxicity — Single

Exposure (Category 3)

H411: Toxic to aquatic life with long lasting

effects

Hazardous to the Aquatic Environment, Chronic

(Category 2)

Data sourced from Safety Data Sheets.[1]

Operational Plan: Handling Flufenamic Acid-d4
A systematic approach to handling Flufenamic Acid-d4 is crucial to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Always handle Flufenamic Acid-d4 in a well-ventilated area.[5] For procedures

that may generate dust, such as weighing or transferring solid material, use a chemical fume

hood or a ventilated balance enclosure.

Personal Protective Equipment (PPE) Selection and Use
The following PPE is mandatory when handling Flufenamic Acid-d4:

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes and airborne particles.[2][3] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[6] Always

inspect gloves for integrity before use and practice proper glove removal techniques to
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avoid skin contact.[2]

Lab Coat: A lab coat should be worn to protect street clothing and skin from contamination.

Respiratory Protection: If engineering controls are insufficient to control airborne dust, or as a

primary means of protection, a NIOSH-approved respirator is necessary.[2] A full-face

particle respirator type N100 (US) or type P3 (EN 143) is recommended.[2]

Experimental Workflow
Preparation: Before handling the compound, ensure all necessary PPE is readily available

and in good condition. The designated handling area (e.g., fume hood) should be clean and

uncluttered.

Weighing and Transfer:

Perform these operations in a ventilated enclosure to minimize dust inhalation.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid material.

Close the container tightly after use.[4]

Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Flufenamic Acid-d4 is soluble in DMF, DMSO, and Methanol.[7]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water.[2]

Clean the work area and any equipment used.

Dispose of contaminated materials according to the disposal plan.

Disposal Plan
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Flufenamic Acid-d4 and any materials contaminated with it must be treated as hazardous

waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a

dedicated, clearly labeled hazardous waste container.

Collect liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.

Disposal Procedure:

Do not dispose of Flufenamic Acid-d4 down the drain or in regular trash.[8]

All waste must be disposed of through an approved hazardous waste management

company.[9] Follow all local, state, and federal regulations for hazardous waste disposal.

[3]

The UN number for transport is UN2811, classified as "TOXIC SOLID, ORGANIC, N.O.S.

(Flufenamic Acid)".[8][10]

Emergency Procedures
Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[2][3] Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

Ingestion: If swallowed, immediately call a poison center or doctor.[2][3] Rinse mouth with

water.[2] Do not induce vomiting.

Visual Guidance: PPE Selection Workflow
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The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Flufenamic Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7826239?utm_src=pdf-body
https://www.benchchem.com/product/b7826239?utm_src=pdf-body-img
https://www.benchchem.com/product/b7826239?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/33272m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. s3.amazonaws.com [s3.amazonaws.com]

3. fishersci.com [fishersci.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. chemicalbook.com [chemicalbook.com]

6. fsadev.hadron.eu.com [fsadev.hadron.eu.com]

7. caymanchem.com [caymanchem.com]

8. lgcstandards.com [lgcstandards.com]

9. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

10. lgcstandards.com [lgcstandards.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Flufenamic Acid-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7826239#personal-protective-equipment-for-
handling-flufenamic-acid-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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